Cas no 1341189-34-1 ((6-Methoxypyridin-3-yl)magnesium bromide)

(6-Methoxypyridin-3-yl)magnesium bromide is a Grignard reagent commonly employed in organic synthesis for the introduction of the 6-methoxypyridin-3-yl moiety. This organomagnesium compound is highly reactive, enabling efficient nucleophilic additions to carbonyl groups, epoxides, and other electrophilic substrates. Its stability in ethereal solvents, such as THF or diethyl ether, ensures consistent performance in reactions. The methoxy group enhances the electron density of the pyridine ring, influencing regioselectivity in subsequent transformations. This reagent is particularly valuable in pharmaceutical and agrochemical synthesis, where functionalized pyridine derivatives are often intermediates. Proper handling under inert conditions is essential to maintain reactivity and prevent decomposition.

(6-Methoxypyridin-3-yl)magnesium bromide structure

1341189-34-1 structure

Product Name:(6-Methoxypyridin-3-yl)magnesium bromide

CAS No:1341189-34-1

MF:C₆H₆BrMgNO

MW:212.326941013336

CID:3043838

PubChem ID:89521835

Update Time:2025-06-14

(6-Methoxypyridin-3-yl)magnesium bromide Chemical and Physical Properties

Names and Identifiers

- (6-Methoxypyridin-3-yl)magnesium bromide
- (6-Methoxypyridin-3-yl)magnesium bromide, 0.25 M in 2-MeTHF
- (6-Methoxypyridin-3-yl)magnesium bromide, 0.25 M in THF
- 6-methoxy-3H-pyridin-3-ide
- magnesium;6-methoxy-3H-pyridin-3-ide;bromide
- SCHEMBL14889137
- 1341189-34-1
- Inchi： 1S/C6H6NO.BrH.Mg/c1-8-6-4-2-3-5-7-6;;/h2,4-5H,1H3;1H;/q;;+1/p-1
- InChI Key： ZDVSKGBXPKPKBB-UHFFFAOYSA-M
- SMILES： [Mg](C1=CN=C(OC)C=C1)Br

Computed Properties

Exact Mass: 210.94832g/mol
Monoisotopic Mass: 210.94832g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 165
Covalently-Bonded Unit Count: 3
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 21.6Å²

(6-Methoxypyridin-3-yl)magnesium bromide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	121826-100ml	(6-Methoxypyridin-3-yl)magnesium bromide	1341189-34-1	0.25 M in 2-MeTHF	100ml	21978CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	121826-50ml	(6-Methoxypyridin-3-yl)magnesium bromide	1341189-34-1	0.25 M in 2-MeTHF	50ml	14890CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	121826-100ml	(6-Methoxypyridin-3-yl)magnesium bromide	1341189-34-1	0.25 M in 2-MeTHF	100ml	21978.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	121826-50ml	(6-Methoxypyridin-3-yl)magnesium bromide	1341189-34-1	0.25 M in 2-MeTHF	50ml	14890.0CNY	2021-07-13

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Additional information on (6-Methoxypyridin-3-yl)magnesium bromide

Comprehensive Overview of (6-Methoxypyridin-3-yl)magnesium bromide (CAS No. 1341189-34-1)

(6-Methoxypyridin-3-yl)magnesium bromide (CAS No. 1341189-34-1) is a highly versatile Grignard reagent widely utilized in organic synthesis and pharmaceutical research. This compound, characterized by its pyridine core with a methoxy substituent, plays a pivotal role in C-C bond formation and nucleophilic addition reactions. Its unique reactivity profile makes it indispensable for constructing complex molecular architectures, particularly in the development of drug intermediates and agrochemicals.

In recent years, the demand for (6-Methoxypyridin-3-yl)magnesium bromide has surged due to its applications in cross-coupling reactions and catalysis. Researchers and manufacturers are increasingly focusing on optimizing its synthesis to enhance yield and purity, addressing challenges such as moisture sensitivity and storage stability. These advancements align with the growing interest in sustainable chemistry and green synthesis, as industries seek eco-friendly alternatives to traditional reagents.

The compound’s CAS No. 1341189-34-1 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and material science. Common queries include its solubility in ethers and THF, its handling precautions, and compatibility with other organometallic compounds. These topics are critical for laboratories aiming to integrate this reagent into high-throughput screening or automated synthesis platforms.

From a commercial perspective, (6-Methoxypyridin-3-yl)magnesium bromide is often compared to analogous heterocyclic Grignard reagents, such as those derived from furan or thiophene. Its electron-rich pyridine ring offers distinct advantages in regioselective functionalization, a feature leveraged in designing biologically active molecules. This specificity has spurred interest in its use for targeted drug delivery systems and small-molecule probes in biochemical assays.

Emerging trends highlight the compound’s role in photoredox catalysis and electrochemical synthesis, areas gaining traction due to their potential for energy-efficient reactions. Additionally, its compatibility with flow chemistry setups addresses the need for scalable and reproducible processes in API manufacturing. These innovations resonate with the broader shift toward Industry 4.0 and digital transformation in chemical production.

In summary, (6-Methoxypyridin-3-yl)magnesium bromide (CAS No. 1341189-34-1) exemplifies the intersection of traditional synthetic methods and cutting-edge applications. Its adaptability to diverse reaction conditions and alignment with sustainability goals ensures its continued prominence in both academic and industrial settings. Future research may further explore its potential in asymmetric synthesis and nanomaterial functionalization, solidifying its status as a cornerstone of modern organic chemistry.